Cas no 505-37-3 (2-Pentynedioic acid)

• Product Name: 2-Pentynedioic acid
• CAS No: 505-37-3
• MF: C₅H₄O₄
• MW: 128.08286190033
• CID: 364699
• PubChem ID: 15559550
• Update Time: 2025-04-19

2-Pentynedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pentynedioic acid
• pent-2-ynedioic acid
• DTXSID30574148
• 505-37-3
• SCHEMBL4973817
• 2-pentyndioic acid
• AKOS006380540

• Inchi： 1S/C5H4O4/c6-4(7)2-1-3-5(8)9/h2H2,(H,6,7)(H,8,9)
• InChI Key： MDECULARTTWCDW-UHFFFAOYSA-N
• SMILES： OC(CC#CC(=O)O)=O

Computed Properties

• Exact Mass: 128.01092
• Monoisotopic Mass: 128.01095860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives